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Compound of Interest

Compound Name: Boc-His(Trt)-OH

Cat. No.: B557146

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of Na-tert-butyloxycarbonyl-Nt-trityl-L-histidine, commonly known as Boc-His(Trt)-
OH. This essential reagent is a cornerstone in solid-phase peptide synthesis (SPPS),
particularly within drug development and proteomics research. This document is intended to
serve as a comprehensive resource for scientists and professionals in these fields.

Chemical Properties and Structure

Boc-His(Trt)-OH is a derivative of the amino acid L-histidine, strategically modified with two
protecting groups: the tert-butyloxycarbonyl (Boc) group at the a-amino position and the bulky
trityl (Trt) group on the t-nitrogen of the imidazole side chain. These modifications are crucial
for preventing unwanted side reactions during peptide synthesis.

General Information
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Property Value Reference
(2S)-2-[(tert-
butoxycarbonyl)amino]-3-[1-

IUPAC Name ) O [1]
(triphenylmethyl)-1H-imidazol-
4-yllpropanoic acid
Na-Boc-N(im)-trityl-L-histidine,

Synonyms ) [2][3]
Boc-L-His(Trt)-OH

CAS Number 32926-43-5 [4]

Molecular Formula C30H31N304 [4]

Molecular Weight 497.58 g/mol [4]

Appearance White to off-white powder [5]

Physicochemical Properties
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Property Value Reference
Melting Point ~130 °C (with decomposition) [1][6]
Boiling Point 667.5 + 55.0 °C (Predicted) [1][6]
Soluble in DMSO, requires
- ultrasonic assistance for high
Solubility [5]

concentrations. Hygroscopic

DMSO can impact solubility.

The pKa of the imidazole side

chain in histidine is

approximately 6.0. The

electron-withdrawing nature of

pKa (Imidazole Side Chain)

the trityl group is expected to [718]

lower this value, though a

precise experimental value for

the protected form is not

readily available.

[0]20/D +12.5 + 1.0°, ¢ = 1% in

Optical Rotation

methanol
Structural Information
Identifier String
SMILES CC(C)(C)OC(=0)N--INVALID-LINK--C(0)=0
1S/C30H31N304/c1-29(2,3)37-28(36)32-
26(27(34)35)19-25-20-33(21-31-25)30(22-13-7-
InChl 4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-

18-24/h4-18,20-21,26H,19H2,1-3H3,(H,32,36)
(H,34,35)/t26-/m0/s1

Experimental Protocols

Boc-His(Trt)-OH is a cornerstone of Boc-based solid-phase peptide synthesis (Boc-SPPS).

The following protocols outline its use in this methodology.

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB0342634.aspx
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0342634.aspx
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.medchemexpress.com/boc-his-trt-oh.html
https://en.wikipedia.org/wiki/Histidine
https://www.reddit.com/r/Mcat/comments/3eojxr/if_histidine_is_a_basic_aa_who_does_it_have_a/
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Boc-SPPS Cycle

The synthesis of a peptide on a solid support using Boc-protected amino acids follows a
cyclical process of deprotection, neutralization, and coupling.

Neutralization Coupling Wash
Wash [Wash'”g Steps ™ (DIEA N DCM) ™ (Boc-AA(n+1)-OH, Coupling Reagent) Washing_Aiter
. Boc Deprotection
Resin-AA(n) B { ]
[ (TFAin DCM) 14 Resin-AA(n+1)
Repeat Cycle

4 )

Boc-SPPS

Simultaneous
Boc and Trt
Peptide-Resin Deprotection Final Cleavage Cleaved Peptide
with Boc-His(Trt) (e.g., HF or TFA cocktail) with deprotected His

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-His(Trt)-OH: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557146#boc-his-trt-oh-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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